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Herbicide
Plant Efficacy
(Johnsongrass Control)

Cotton Root
Length
Reduction

Vapor Toxicity
(Japanese
Millet)

Cotton Seed
Yield Impact

Trifluralin 95% control (after 3 years

at double rate) [1]

Moderate

reduction [1]

66% injury [1] Higher yield

(with double
rate) [1]

Profluralin 94% control (after 3 years
at double rate) [1]

High reduction
(second highest)

[1]

Data not
specified in

search results

Higher yield
(with double

rate) [1]

Pendimethalin Lower control (compared to

Trifluralin/Profluralin) [1]

Least reduction

[1]

Data not

specified in
search results

Higher yield

(with double
rate) [1]

Fluchloralin Data not specified in search
results

Moderate
reduction [1]

Data not
specified in

search results

Higher yield
(with double

rate) [1]

Dinitramine Data not specified in search

results

Highest

reduction [1]

66% injury [1] Lower yield [1]

Butralin Lower control (compared to

Trifluralin/Profluralin) [1]

Least reduction

[1]

Data not

specified in
search results

Lower yield [1]
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Herbicide
Plant Efficacy
(Johnsongrass Control)

Cotton Root
Length
Reduction

Vapor Toxicity
(Japanese
Millet)

Cotton Seed
Yield Impact

Nitralin Lower control (compared to
Trifluralin/Profluralin) [1]

Data not
specified in

search results

No injury [1] Lower yield [1]

Oryzalin Data not specified in search

results

Data not

specified in
search results

No injury [1] Data not

specified in
search results

Toxicity to Non-Target Organisms

Herbicide Acute Toxicity in Animals Cellular & Sublethal Effects

Trifluralin Ranks moderate to highly toxic for aquatic

animals (fish and invertebrates) [2]

Cytotoxicity, genotoxicity,

oxidative stress in non-target
animals [3]

Pendimethalin Data not specified in search results Cytotoxicity, genotoxicity,
oxidative stress in non-target

animals [3]

Oryzalin Data not specified in search results Cytotoxicity, genotoxicity,

oxidative stress in non-target
animals [3]

Benfluralin Data not specified in search results Cytotoxicity, genotoxicity,
oxidative stress in non-target

animals [3]

General
Dinitroanilines

Toxicity varies from slight to high in

terrestrial/aquatic species (nematodes,
earthworms, snails, insects, crustaceans, fish,

mammals) [3]

Alters physiological, metabolic,

morphological, developmental,
and behavioral traits [3]
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Experimental Protocols for Key Data

Field Efficacy and Crop Response

Experimental Design: Field tests conducted over three years with herbicide application rates up to

double the normal use rate for annual grass control [1].
Measured Variables:

Weed Control: Percentage control of johnsongrass from rhizomes [1].
Crop Impact: Seed cotton yield measured at end of study period; cotton taproot length

reduction measured in greenhouse studies [1].
Application: Herbicides were soil-incorporated, reflecting standard pre-emergence use [1].

Vapor Toxicity Assessment

Experimental Setup: Vapor toxicity assessed on Japanese millet shoots [1].
Measurement: Injury percentage averaged across treatments, indicating phytotoxicity through

gaseous exposure [1].

Non-Target Organism Toxicity

Approach: Literature review compiling data from studies on terrestrial and aquatic invertebrates and

vertebrates [3].
Endpoints: Acute toxicity, alongside sublethal effects like cytotoxicity, genotoxicity, and oxidative

stress [3].

Mechanisms of Action and Resistance

Dinitroaniline herbicides primarily inhibit plant cell division by targeting tubulin proteins and disrupting

microtubule formation [3] [2].
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Target-Site Resistance (TSR) Mechanisms

Tubulin Gene Mutations: Specific point mutations in α-tubulin genes (e.g., Arg-243-Met) confer
resistance by reducing herbicide binding affinity [2].

Recessive Inheritance: TSR is often genetically recessive, meaning plants must be homozygous for
the resistance mutation to survive herbicide application [2].

Non-Target-Site Resistance (NTSR) Mechanisms

Enhanced Metabolism: Resistance can occur via cytochrome P450 enzymes (e.g., CYP81A10 in

Lolium rigidum) that metabolize and detoxify the herbicide before it reaches its target [2].

Key Considerations for Researchers

Formulation Effects: Commercial herbicide formulations include adjuvants and surfactants that can
influence toxicity profiles. Studies using pure active ingredients may not fully reflect real-world

scenarios [3].
Exposure Route: Dinitroanilines have low water solubility and high soil adsorption, but can impact

non-target organisms through vapor exposure or soil persistence [3] [2].
Regulatory Status: Many dinitroanilines (e.g., butralin, trifluralin) are not approved in the EU due to

data gaps on environmental fate and non-target effects, though some remain permitted in other
regions [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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